(Z)-N,N-Dimethyl-N'-(1H-pyrrolo[2,3-c]pyridin-5-yl)formimidamide

• Molecular Formula: C10H12N4
• Molecular Weight: 188.23 g/mol
• IUPAC Name: N,N-dimethyl-N'-(1H-pyrrolo[2,3-c]pyridin-5-yl)methanimidamide
• InChI: InChI=1S/C10H12N4/c1-14(2)7-13-10-5-8-3-4-11-9(8)6-12-10/h3-7,11H,1-2H3
• InChI Key: IRFHNJSDKJUYNA-UHFFFAOYSA-N
• Canonical SMILES: CN(C)C=NC1=NC=C2C(=C1)C=CN2

Description

(Z)-N,N-Dimethyl-N'-(1H-pyrrolo[2,3-c]pyridin-5-yl)formimidamide is a useful research compound. Its molecular formula is C10H12N4 and its molecular weight is 188.23 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A suspension of N′-[4-((E)-2-dimethylamino-vinyl)-5-nitro-pyridin-2-yl]-N,N-dimethyl-formamidine (Preparation #10a, 8.36 g, 31.4 mmol) and 10% Pd on carbon (800 mg) in ethanol (120 mL) was shaken in a hydrogenation vessel under an atmosphere of 10-55 psi H2 for about 24 hours. The reaction was filtered through Celite® and concentrated to yield N,N-dimethyl-N′-(1H-pyrrolo[2,3-c]pyridin-5-yl)-formamidine (6.19 g, 105%) as a dark solid. RP HPLC (Table 1, Method e) Rt=0.84, m/z: (MH)+ 189. The crude product was used in the next step without further purification.